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Introduction
The renin-angiotensin system (RAS) is a cornerstone of cardiovascular and renal physiology,

with its primary effector, Angiotensin II (Ang II), being the subject of extensive research.

However, the physiological significance of its various metabolites is an expanding field of

investigation. This document provides a technical overview of the current, albeit limited,

understanding of the human peptide Angiotensin II (1-4) [Ang II (1-4)]. While the body of

research on this specific fragment is not as robust as for other angiotensin peptides, this guide

synthesizes the available data on its formation, potential biological activities, and the

methodologies for its study.

Formation and Metabolism of Angiotensin II (1-4)
Angiotensin II (1-4) is a tetrapeptide fragment of Angiotensin II, with the amino acid sequence

Asp-Arg-Val-Tyr. It is primarily understood as a degradation product within the complex

enzymatic cascade of the renin-angiotensin system.

Several enzymes are implicated in the metabolism of angiotensin peptides, with Neprilysin

(NEP), also known as neutral endopeptidase, playing a key role in the degradation of

Angiotensin-(1-7) to Angiotensin-(1-4).[1] Studies on the metabolism of Angiotensin II in renal

proximal tubules have shown that Angiotensin II can be converted to Angiotensin-(1-7) by

ACE2, which is then rapidly metabolized to smaller fragments, including Angiotensin-(1-4).[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b12430916?utm_src=pdf-interest
https://joe.bioscientifica.com/view/journals/joe/216/2/R1.xml
https://journals.physiology.org/doi/10.1152/ajprenal.00139.2006
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12430916?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Another pathway suggests the direct conversion of Angiotensin II to Angiotensin-(1-4) by

neprilysin.[2]

The following diagram illustrates the position of Angiotensin II (1-4) within the broader renin-

angiotensin system.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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